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Compound of Interest

Compound Name: Ethyl 4-methoxyphenylacetate

Cat. No.: B079338

An In-Depth Technical Guide to Ethyl 4-methoxyphenylacetate: Synthesis, Characterization,
and Application

Introduction

Ethyl 4-methoxyphenylacetate is an aromatic ester that serves as a valuable intermediate
and building block in organic synthesis. Its structure, featuring a methoxy-substituted phenyl
ring and an ethyl ester group, makes it a precursor for various more complex molecules,
including active pharmaceutical ingredients (APIs). This guide provides a comprehensive
technical overview for researchers and drug development professionals, covering its
fundamental properties, a detailed synthesis protocol with mechanistic insights, a self-
validating analytical workflow, and critical safety information.

Part 1: Core Physicochemical and Structural Data

A precise understanding of a compound's physical and chemical properties is the foundation of
its application in a laboratory setting. Ethyl 4-methoxyphenylacetate is a colorless to pale
yellow liquid under standard conditions.[1]

Structural and Molecular Identity

The identity of Ethyl 4-methoxyphenylacetate is defined by its molecular formula, weight, and
internationally recognized chemical identifiers.

e Molecular Formula: C11H1403[2][3][4]
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Molecular Weight: 194.23 g/mol [2][3][4]

CAS Number: 14062-18-1[2][3][5]

IUPAC Name: ethyl 2-(4-methoxyphenyl)acetate[1][3]

Synonyms: Ethyl (4-methoxyphenyl)acetate, 4-Methoxyphenylacetic acid ethyl ester, p-
Methoxyphenylacetic acid ethyl ester[2][3][6]

Physicochemical Properties

The following table summarizes the key physicochemical data essential for experimental
design, including reaction setup, purification, and handling.

Property Value Source(s)
Density 1.097 g/mL [4]

Boiling Point 108-111 °C at 3.0 mmHg [4]

Flash Point 46 °C [4]
Refractive Index 1.5065 to 1.5085 (at 20°C) [1]4]

logP (o/w) 2.3-2.48 [2131[7]

Part 2: Synthesis and Purification Protocol

The most common and straightforward synthesis of Ethyl 4-methoxyphenylacetate is the
Fischer esterification of 4-methoxyphenylacetic acid with ethanol, catalyzed by a strong acid.

Causality in Experimental Design

The Fischer esterification is an equilibrium-driven process. To ensure a high yield, the
equilibrium must be shifted towards the product side. This is achieved by using one of the
reactants, typically the alcohol (ethanol), in large excess. The strong acid catalyst (e.g., sulfuric
acid) is crucial for protonating the carbonyl oxygen of the carboxylic acid, thereby increasing its
electrophilicity and making it more susceptible to nucleophilic attack by the ethanol. The
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subsequent work-up procedure is designed to remove the acid catalyst, unreacted carboxylic
acid, and excess ethanol.

Detailed Experimental Protocol: Fischer Esterification

o Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a
reflux condenser, add 4-methoxyphenylacetic acid (16.6 g, 0.1 mol).

o Reagent Addition: Add absolute ethanol (100 mL, ~1.7 mol). The large excess of ethanol
serves both as a reactant and as the solvent, driving the reaction equilibrium forward.

o Catalyst Addition: While stirring, carefully add concentrated sulfuric acid (2 mL) dropwise.
The addition is exothermic and should be done slowly.

o Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the
reaction can be monitored by Thin Layer Chromatography (TLC).

e Cooling and Quenching: After the reaction is complete, allow the mixture to cool to room
temperature. Slowly pour the mixture into 200 mL of ice-cold water.

o Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl
ether (3 x 50 mL). The organic layers contain the desired ester.

o Washing/Neutralization: Combine the organic extracts and wash sequentially with 50 mL of
water, 50 mL of a saturated sodium bicarbonate solution (to neutralize any remaining acid),
and finally with 50 mL of brine.

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate the solvent using a rotary evaporator to yield the crude product.

 Purification: The crude ester can be purified by vacuum distillation to obtain a clear, colorless
to pale yellow liquid.[4]

Part 3: Analytical Characterization Workflow

A self-validating system of analysis is critical to confirm the identity and purity of the
synthesized Ethyl 4-methoxyphenylacetate. A multi-technique approach ensures
comprehensive characterization.
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Logical Workflow for Product Validation

The following diagram illustrates a standard workflow for the analytical validation of the
synthesized product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. 189840500 [thermofisher.com]

2. Ethyl 4-methoxyphenylacetate | SIELC Technologies [sielc.com]

3. Ethyl 4-methoxyphenylacetate | C11H1403 | CID 84174 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 4. Ethyl 4-methoxyphenylacetate, 97% 10 g | Buy Online | Thermo Scientific Chemicals |
Fisher Scientific [fishersci.com]

e 5. calpaclab.com [calpaclab.com]
¢ 6. 4-Methoxyphenylacetic acid ethyl ester [webbook.nist.gov]
o 7. ethyl 4-methoxyphenyl acetate, 14062-18-1 [thegoodscentscompany.com]

 To cite this document: BenchChem. [Ethyl 4-methoxyphenylacetate molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079338#ethyl-4-methoxyphenylacetate-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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